N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide

• IUPAC Name: N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C17H18N4O3/c22-17(18-14-5-4-8-16(13-14)21(23)24)20-11-9-19(10-12-20)15-6-2-1-3-7-15/h1-8,13H,9-12H2,(H,18,22)
• InChI Key: UUKQMYQAHYFDEM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H18N4O3
• DSSTOX Substance ID: DTXSID701329959
• Molecular Weight: 326.35 g/mol
• Solubility: 3.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 838842-82-3

Description

Synthesis Analysis

The synthesis of similar compounds often involves nitration reactions, which introduce a nitro group into an organic compound. A specific method for synthesizing “N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide” would likely depend on the exact structure of the compound.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using techniques like single-crystal X-ray diffraction. This allows for the determination of the compound’s crystal structure, including its space group and unit cell dimensions.

Chemical Reactions Analysis

Nitro compounds, such as those containing a nitrophenyl group, are known to participate in various chemical reactions. These can include reductions, substitutions, and other types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the density, boiling point, and molecular weight of similar compounds can be determined.

Scientific Research Applications

Medicinal Chemistry

• Anticancer Properties : 3NPPC has been investigated for its potential as an anticancer agent. .
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Materials Science

• Crystal Engineering : The crystal structure of 3NPPC has been determined, providing insights into its packing arrangement and intermolecular interactions. .
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Coordination Chemistry

• Metal Complexes : Researchers explore the coordination chemistry of 3NPPC with various metal ions. .

Environmental Chemistry

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Supramolecular Chemistry

• Self-Assembly : 3NPPC can participate in supramolecular self-assembly, leading to the formation of functional nanostructures. .

Organic Synthesis

• Building Block : Chemists use 3NPPC as a building block for constructing more complex molecules. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

It is known that the presence of a nitro group in aromatic compounds can result in deactivation of the ring towards electrophilic aromatic substitutions . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Related compounds, such as those in the kynurenine pathway, have been shown to influence a wide range of physiological processes .

Pharmacokinetics

A compound with a similar structure, 3,4-dimethoxy-n-(4-(3-nitrophenyl)-5-(piperidin-1-ylmethyl)thiazol-2-yl)benzenesulfonamide (jm6), was found to be rapidly metabolized in mice but slowly metabolized in humans .

Result of Action

Compounds with similar structures have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. For similar compounds, safety data sheets provide information on handling, storage, and disposal.

Future Directions

The future directions for research on a compound like “N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide” could include further studies on its synthesis, properties, and potential applications.